myo-Inositol Trispyrophosphate Hexasodium Salt

• CAS No.: 23103-35-7
• Product Name: myo-Inositol Trispyrophosphate Hexasodium Salt
• Molecular Formula: C₆H₆Na₆O₂₁P₆
• Molecular Weight: 737.88 g/mol
• IUPAC Name: hexasodium;4,6,11,13,18,20-hexaoxido-3,5,7,10,12,14,17,19,21-nonaoxa-4λ5,6λ5,11λ5,13λ5,18λ5,20λ5-hexaphosphatetracyclo[14.5.0.02,8.09,15]henicosane 4,6,11,13,18,20-hexaoxide
• Standard InChI: InChI=1S/C6H12O21P6.6Na/c7-28(8)19-1-2(20-29(9,10)25-28)4-6(24-33(17,18)27-32(15,16)23-4)5-3(1)21-30(11,12)26-31(13,14)22-5;;;;;;/h1-6H,(H,7,8)(H,9,10)(H,11,12)(H,13,14)(H,15,16)(H,17,18);;;;;;/q;6*+1/p-6
• Standard InChIKey: DTOYSAZRROROSE-UHFFFAOYSA-H
• SMILES: C12C(C3C(C4C1OP(=O)(OP(=O)(O4)[O-])[O-])OP(=O)(OP(=O)(O3)[O-])[O-])OP(=O)(OP(=O)(O2)[O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
• Canonical SMILES: C12C(C3C(C4C1OP(=O)(OP(=O)(O4)[O-])[O-])OP(=O)(OP(=O)(O3)[O-])[O-])OP(=O)(OP(=O)(O2)[O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
• Synonyms: ITTP Hexasodium Salt; myo-Inositol Cyclic 1,2:3,4:5,6-Tris(dihydrogen pyrophosphate)) Hexasodium Salt; myo-Inositol Cyclic 1,2:3,4:5,6-Tris(P,P’-dihydrogen diphosphate) Hexasodium Salt
• PubChem Compound: 10439980
• Last Modified: Nov 11 2021